Cyclopropane Modification Increases Phase Transition Temperature
In head-to-head comparisons using differential scanning calorimetry (DSC), cyclopropane-containing phosphatidylcholines exhibit a gel-to-liquid crystalline phase transition temperature (Tc) approximately 15°C higher than their corresponding cis-unsaturated counterparts [1]. For example, the Tc of dihydrosterculoyl-PC (a cyclopropane PC) was reported to be ~16°C above that of the corresponding cis-unsaturated oleoyl-PC [2]. This shift is mechanistically attributed to the restricted conformational mobility imposed by the cyclopropane ring, which reduces acyl chain flexibility relative to a cis double bond [3].
| Evidence Dimension | Gel-to-liquid crystalline phase transition temperature (Tc) |
|---|---|
| Target Compound Data | Cyclopropane-containing PC: Tc ≈ 16°C higher than cis-unsaturated analog (exact value chain-length dependent) [REFS-1, REFS-2] |
| Comparator Or Baseline | Cis-unsaturated PC (e.g., 16:0-18:1 PC, POPC): Tc ~ -5°C to 5°C (depending on chain length) |
| Quantified Difference | ΔTc ≈ +15°C to +16°C |
| Conditions | Differential scanning calorimetry (DSC) on hydrated multilamellar vesicles; 10-50 mM lipid in buffer (pH 7.4) |
Why This Matters
This precise thermal shift enables researchers to engineer membrane systems with intermediate fluidity that cannot be achieved using purely unsaturated or saturated lipids, critical for mimicking bacterial stationary-phase membrane properties.
- [1] Silvius, J. R., & McElhaney, R. N. (1979). Effects of phospholipid acylchain structure on thermotropic phase properties. 2: Phosphatidylcholines with unsaturated or cyclopropane acyl chains. Chemistry and Physics of Lipids, 25(2), 125-134. View Source
- [2] McGarrity, J. T., & Armstrong, J. B. (1981). Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 640(2), 544-548. View Source
- [3] Poger, D., & Mark, A. E. (2015). A ring to rule them all: the effect of cyclopropane fatty acids on the fluidity of lipid bilayers. The Journal of Physical Chemistry B, 119(17), 5487-5495. View Source
